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Compound of Interest

Compound Name: 5-Chlorooxindole

Cat. No.: B032874

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 5-Chlorooxindole, a key
chemical intermediate in pharmaceutical synthesis. It covers its chemical and physical

properties, spectroscopic data, synthesis protocols, biological activities, and safety information,
tailored for a scientific audience.

Chemical and Physical Properties

5-Chlorooxindole, with the CAS number 17630-75-0, is a solid, off-white to brown crystalline
powder.[1][2] It is a substituted oxindole, a heterocyclic organic compound that forms the core
structure for many biologically active molecules. Its properties are summarized below.
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Property Value Source
Molecular Formula CsHsCINO [3114]
Molecular Weight 167.59 g/mol [31[5]
Melting Point 194-197 °C [4115][6]

Boiling Point (Predicted)

348.3+42.0°C

[4][6]

Off-white to brown crystalline

Appearance 1][2
PP powder/solid iz

Slightly soluble in water (2.0

Solubility g/L at 25°C); Soluble in [1][4]15]
methanol.

pKa (Predicted) 13.14 +0.20 [1]

XLogP3 1.8 [3]
WWJILCYHYLZZXBE-

InChl Key [31[5]
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Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity confirmation of 5-

Chlorooxindole.
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Spectroscopy Type Key Features and Data Source

Spectral data available for
1H NMR confirmation of the proton [7]
framework.

Spectral data available for
13C NMR confirmation of the carbon [7]

skeleton.

FTIR spectra have been

recorded, typically using KBr
Infrared (IR) y.p Y ] g ] [3]

wafer techniques, to identify

functional groups.

Provides mass-to-charge ratio
Mass Spectrometry (MS) ] ) [7]
to confirm molecular weight.

FT-Raman spectra are
Raman Spectroscopy available for vibrational mode [3]

analysis.

Synthesis and Experimental Protocols

5-Chlorooxindole serves as a vital starting material and intermediate in organic synthesis.[5]
While specific, detailed protocols for the direct synthesis of 5-Chlorooxindole are not
extensively published in the provided results, general methods for creating substituted
oxindoles can be adapted. One common approach is the cyclization of corresponding
substituted phenylacetic acids or their derivatives. For instance, a process for preparing 6-
chloro-oxindole involves the reduction and cyclization of 4-chloro-2-nitrophenylacetic acid using
iron in acetic acid.[8]

A logical synthetic route to 5-Chlorooxindole could involve the cyclization of a (2-amino-4-
chlorophenyl)acetate derivative, a process noted in the synthesis of related fluorinated
chlorooxindoles.[9]
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Reaction

Starting Material
(e.g., 2-Amino-4-chlorophenylacetate derivative)

Acid-Catalyzed
Cyclization

Neutralization
(e.g., with NaHCO3)

Extraction
(Organic Solvent)

Drying
(e.g., Naz2S0a)

Purification

Solvent Evaporation

:

Purification
(Recrystallization or Chromatography)

Pure 5-Chlorooxindole
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Seed Cancer Cells
in 96-well Plate

Add Serial Dilutions
of Test Compound

Incubate
(48-72 hours)

Add MTT Reagent

Incubate
(2-4 hours)

Add Solubilizing Agent
(e.g., DMSO)

Measure Absorbance
(540-590 nm)

Calculate ICso Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://patents.google.com/patent/US5210212A/en
https://patents.google.com/patent/US5210212A/en
https://www.benchchem.com/product/b032874#5-chlorooxindole-cas-number-17630-75-0
https://www.benchchem.com/product/b032874#5-chlorooxindole-cas-number-17630-75-0
https://www.benchchem.com/product/b032874#5-chlorooxindole-cas-number-17630-75-0
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032874?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

